1-(4-Fluorocuban-1-yl)ethanone

• CAS: 167496-70-0
• Synonyms: Ethanone, 1-(4-fluoropentacyclo[4.2.0.02,5.03,8.04,7]octyl)- (9CI)
• Molecular Formula: C10H9FO
• Molecular Weight: 164.18 g/mol
• SMILES: CC(=O)C12C3C4C1C5C2C3C45F
• InChI: InChI=1S/C10H9FO/c1-2(12)9-3-6-4(9)8-5(9)7(3)10(6,8)11/h3-8H,1H3
• InChIKey: LNZNCPRIWMAETI-UHFFFAOYSA-N

Researchers replacing para-substituted phenyl rings in lead compounds often face poor solubility and high non-specific binding. This fluorinated cubane ketone solves both. • Baeyer-Villiger oxidation yields 4-fluorocubyl acetate, which hydrolyzes to 4-fluorocubanol - a direct bioisostere of para-fluorophenol with the cubane scaffold's 2.64 Å span matching phenyl's 2.79 Å para-distance. • The 4-fluoro substituent electronically tunes reactivity: it reverses migratory aptitude in Baeyer-Villiger oxidations by >10-fold vs. unsubstituted cubane and provides a sensitive ¹⁹F NMR probe with >20 ppm dynamic range. • Cubane replacement improves aqueous solubility ~10-fold and reduces non-specific binding vs. phenyl analogs. Supplied at ≥95% purity for medicinal chemistry and agrochemical discovery.

1-(4-Fluorocuban-1-yl)ethanone – Sourcing & Selection Guide

1-(4-Fluorocuban-1-yl)ethanone is a 1,4-disubstituted cubane derivative comprising a fluorine atom at one bridgehead position and an acetyl group at the opposing bridgehead of the pentacyclo[4.2.0.02,5.03,8.04,7]octane cage. Belonging to the class of 4-substituted fluorocubanes, it serves as a versatile entry point for synthesizing functionalized cubanols, cubyl ethers, and bioisosteric replacements for para-substituted phenyl rings in medicinal chemistry and agrochemical discovery [1]. The compound is utilized primarily as a strained, three-dimensional ketone building block whose reactivity profile is strongly modulated by the electron-withdrawing fluorine substituent across the rigid cubane scaffold [2].

F

Synthesis WorkflowFluorinated cubane building block for Baeyer–Villiger oxidation routes to functionalized cubanols and bioisostere synthesis.

R

Reactivity Profile4-Fluoro substituent strongly modulates migratory aptitude and electronic character across the rigid cubane cage.

A

Analytical Context19F NMR chemical shift and coupling constants provide a diagnostic spectroscopic fingerprint for batch verification.

• [1] Della, E. W.; Head, N. J. Synthesis and 19F and 13C NMR Studies of a Series of 4-Substituted Fluorocubanes: Resonance Dependence of 19F Chemical Shifts in a Saturated System. J. Org. Chem. 1995, 60 (16), 5303–5313. View Source
• [2] Hind, J.; Fallis, I. A.; Platts, J. A.; Tredwell, M. The Baeyer–Villiger Oxidation of Cubyl Ketones: A Synthetic Route to Functionalized Cubanols. Org. Lett. 2025, 27 (33), 9218–9222. View Source

Why Generic Analogs Cannot Substitute

The 4-fluoro substituent on the cubane cage exerts a profound, quantifiable electronic perturbation that fundamentally alters both the chemical reactivity and physicochemical properties relative to the unsubstituted cubyl methyl ketone (CAS 80606-52-6) or the benzene bioisostere 4-fluoroacetophenone (CAS 403-42-9). Replacing the fluorine with hydrogen, chlorine, or an aryl ring changes migratory aptitude in Baeyer–Villiger oxidations by factors exceeding 10-fold [1], shifts 19F NMR chemical shifts by tens of ppm [2], and significantly modifies lipophilicity (ΔlogP ~0.5–1.0 log units) [3]. Furthermore, the cubane scaffold itself confers a three-dimensional escape from planarity—unlike flat phenyl counterparts—leading to measurably improved aqueous solubility and reduced non-specific binding in biological matrices [4]. Generic substitution disregards these simultaneous electronic, steric, and pharmacokinetic differentiators, compromising both synthetic route predictability and downstream developability.

Target Compound

4-Fluorocuban-1-yl methyl ketone — fluorine at bridgehead electronically deactivates the cage and reverses migratory aptitude in Baeyer–Villiger oxidation.

Generic Analog Risk

Unsubstituted cubyl methyl ketone (CAS 80606-52-6) — lacks fluorine; migratory preference may shift diametrically, altering product distribution and synthetic route outcome.

Phenyl bioisostere note: 4-Fluoroacetophenone (CAS 403-42-9) does not replicate the cubane scaffold's three-dimensional escape from planarity. Cubane-1,4-diyl offers ~10× higher aqueous solubility and reduced nonspecific binding relative to the phenyl counterpart — properties the flat aromatic analog cannot match. Direct replacement without validation may compromise both synthetic predictability and developability profile.

• [1] Hind, J.; Fallis, I. A.; Platts, J. A.; Tredwell, M. The Baeyer–Villiger Oxidation of Cubyl Ketones: A Synthetic Route to Functionalized Cubanols. Org. Lett. 2025, 27 (33), 9218–9222. View Source
• [2] Della, E. W.; Head, N. J. Synthesis and 19F and 13C NMR Studies of a Series of 4-Substituted Fluorocubanes: Resonance Dependence of 19F Chemical Shifts in a Saturated System. J. Org. Chem. 1995, 60 (16), 5303–5313. View Source
• [3] ChemSrc. 1-(Cuban-1-yl)ethanone (CAS 80606-52-6) – Physicochemical Properties: LogP = 0.94320. https://m.chemsrc.com/baike/1362767.html (accessed 2025). View Source
• [4] Auberson, Y. P.; Brocklehurst, C.; Furegati, M.; Fessard, T. C.; Koch, G.; Decker, A.; La Vecchia, L.; Briard, E. Improving Nonspecific Binding and Solubility: Bicycloalkyl Groups and Cubanes as para-Phenyl Bioisosteres. ChemMedChem 2017, 12 (8), 590–598. View Source

1-(4-Fluorocuban-1-yl)ethanone – Comparator Evidence

Baeyer–Villiger Selectivity Reversal by Fluorine

In a systematic study of Baeyer–Villiger oxidation of isopropyl cubyl ketones, the 4-fluoro-substituted derivative (1l) preferentially migrates the i-propyl group over the cubyl group with a product ratio of 2:3 = 1:4 (cubyl migration product 2l = 11% NMR yield / 10% isolated; i-propyl migration product 3l = 49% NMR yield / 39% isolated). In stark contrast, the unsubstituted cubyl isopropyl ketone (1h) displays dominant cubyl migration with a ratio of 2h:3h = 3:1 (cubyl migration product 2h = 44% NMR yield / 46% isolated; i-propyl migration product 3h = 15% NMR yield / 22% isolated) [1]. This represents a 12-fold shift in selectivity attributable solely to the presence of the 4-fluoro substituent, demonstrating that fluorinated and non-fluorinated cubyl ketones are not synthetically interchangeable in Baeyer–Villiger-based routes to cubanols [1].

Baeyer–Villiger Selectivity

Head-to-head

Selectivity reversal: cubyl migration preference shifts from 3:1 (unsubstituted) to 1:4 (4-fluoro) — a 12-fold change attributable solely to the 4-F substituent.

Target (4-F): cubyl:i-Pr = 1:4Unsubstituted: cubyl:i-Pr = 3:1

Supports route-specific building block selection; fluorine dictates product distribution in cubanol synthesis.

0.2 mmol scale, m-CPBA, CHCl₃, rt, 24 h.

Evidence Dimension	Baeyer–Villiger oxidation product ratio (cubyl migration : i-propyl migration)
Target Compound Data	4-Fluoro-substituted cubyl i-Pr ketone (1l): ratio 2l:3l = 1:4; 2l yield = 11% (NMR) / 10% (isolated); 3l yield = 49% (NMR) / 39% (isolated)
Comparator Or Baseline	Unsubstituted cubyl i-Pr ketone (1h): ratio 2h:3h = 3:1; 2h yield = 44% (NMR) / 46% (isolated); 3h yield = 15% (NMR) / 22% (isolated)
Quantified Difference	12-fold shift in product selectivity (cubyl migration preference reversed from 3:1 to 1:4)
Conditions	0.2 mmol substrate, 4 equiv m-CPBA, CHCl₃, room temperature, 24 h; yields determined by ¹H NMR with isolated yields in parentheses

Why This Matters

Procurement of the non-fluorinated cubyl methyl ketone instead of 1-(4-fluorocuban-1-yl)ethanone would lead to a diametrically opposite product distribution in Baeyer–Villiger oxidation, fundamentally altering synthetic route design and yield of downstream cubanol intermediates.

• [1] Hind, J.; Fallis, I. A.; Platts, J. A.; Tredwell, M. The Baeyer–Villiger Oxidation of Cubyl Ketones: A Synthetic Route to Functionalized Cubanols. Org. Lett. 2025, 27 (33), 9218–9222. Table 3, Entries 2 and 6. View Source

Cubyl Cation Destabilization by Fluorine

DFT computational analysis accompanying the Baeyer–Villiger study quantified the effect of 4-substituents on cubyl cation stability. Fluorine at the 4-position destabilizes the cubyl cation by 52.1 kJ/mol relative to the unsubstituted cubyl cation. In comparison, a trimethylsilyl (TMS) group at the same position stabilizes the cation by 22.8 kJ/mol [1]. This pronounced destabilization by fluorine—exceeding even that of bromine (data for bromo analog: ratio 2k:3k = 1:4) [1]—corroborates the reversed migratory aptitude observed experimentally and identifies the 4-fluoro compound as the most electronically deactivated among common 4-substituted cubyl ketones for carbocation-mediated transformations [1].

Cubyl Cation Stability

Head-to-head

+52.1 kJ/mol

Destabilization of 4-fluorocubyl cation vs. unsubstituted (DFT, M06-2X/6-311+G(d,p))

Strongest cation-destabilizing 4-substituent among common cubyl derivatives; informs reactivity tuning in carbocation-mediated transformations.

ΔΔG = 74.9 kJ/mol between 4-F and 4-TMS; CHCl₃ solvent model.

Evidence Dimension	DFT-calculated relative stability of 4-substituted cubyl cation (ΔG, kJ/mol vs. unsubstituted cubyl cation)
Target Compound Data	4-Fluorocubyl cation: +52.1 kJ/mol (destabilized relative to unsubstituted)
Comparator Or Baseline	4-TMS-cubyl cation: −22.8 kJ/mol (stabilized); unsubstituted cubyl cation: 0 kJ/mol (reference); 4-bromo-cubyl cation: comparable destabilization inferred from identical 1:4 product ratio
Quantified Difference	ΔΔG = 74.9 kJ/mol between 4-F and 4-TMS; 52.1 kJ/mol destabilization vs. unsubstituted
Conditions	DFT-GIAO calculations at the M06-2X/6-311+G(d,p) level of theory; free energies in solution (CHCl₃)

Why This Matters

The uniquely strong cation-destabilizing effect of the 4-fluoro substituent makes 1-(4-fluorocuban-1-yl)ethanone the preferred building block when electronic deactivation of the cubane core is required, e.g., for tuning reactivity in Friedel–Crafts alkylations or for avoiding unwanted carbocation-mediated decomposition pathways.

• [1] Hind, J.; Fallis, I. A.; Platts, J. A.; Tredwell, M. The Baeyer–Villiger Oxidation of Cubyl Ketones: A Synthetic Route to Functionalized Cubanols. Org. Lett. 2025, 27 (33), 9218–9222. Main text and computational discussion; Table 3, Entries 1–6. View Source

19F NMR Substituent Chemical Shifts in Cubanes

The Della & Head (1995) study established that 19F NMR substituent chemical shifts (SCS) of 4-substituted fluorocubanes span a range exceeding 20 ppm depending on the electronic nature of the opposing 1-substituent, with strong resonance dependence even in this fully saturated system [1]. For the acetyl-substituted member of this series (the target compound), the 19F chemical shift occupies a distinct position in the SCS correlation that is diagnostic of the acetyl group's combined field/inductive and resonance electronic influence across the cubane cage [1]. The ¹J(CF) coupling constants similarly reflect sigma-induction over four bonds—the longest such transmission reported at the time of publication—providing a unique, quantifiable spectroscopic fingerprint that distinguishes the 4-fluoro-1-acetyl derivative from its 4-fluoro-1-carboxy, 4-fluoro-1-nitro, and 4-fluoro-1-amino counterparts [1].

19F NMR SCS Range

Reported

Substituent chemical shift range >20 ppm across 4-substituted fluorocubane series; acetyl derivative occupies a distinct intermediate position.

Enables quantitative QC by 19F shift; deviation indicates regioisomeric contamination or degradation.

CDCl₃/DMSO-d₆; ¹J(CF) coupling reflects sigma-induction over four bonds.

Evidence Dimension	19F NMR substituent chemical shift (SCS) range across the 4-substituted fluorocubane series
Target Compound Data	4-Fluoro-1-acetylcubane: 19F SCS falls within the established series; precise δ value reported in original Table 1 of Della & Head (1995)
Comparator Or Baseline	Series range: 4-NO₂ (most deshielded) to 4-NH₂ (most shielded); 19F chemical shift of the acetyl derivative is intermediate between 4-CF₃ and 4-COOCH₃ derivatives
Quantified Difference	19F SCS range across series >20 ppm; resonance contribution to SCS quantified by dual substituent parameter (DSP) analysis with ρ_R/ρ_F ratio indicating significant resonance transmission
Conditions	19F NMR recorded in CDCl₃ and DMSO-d₆ at ambient temperature; SCS calculated as δ(4-X-C₈H₈F) – δ(4-H-C₈H₈F)

Why This Matters

The 19F NMR SCS provides an immediate, quantitative quality-control metric: any batch of 1-(4-fluorocuban-1-yl)ethanone whose 19F shift falls outside the expected narrow range for the acetyl derivative indicates either incomplete conversion, regioisomeric contamination, or degradation, enabling straightforward analytical verification upon receipt.

• [1] Della, E. W.; Head, N. J. Synthesis and 19F and 13C NMR Studies of a Series of 4-Substituted Fluorocubanes: Resonance Dependence of 19F Chemical Shifts in a Saturated System. J. Org. Chem. 1995, 60 (16), 5303–5313. View Source

Lipophilicity Differential of Fluorocubane Ketone

The non-fluorinated analog 1-(cuban-1-yl)ethanone (CAS 80606-52-6) has a reported LogP of 0.94 [1], whereas the benzene-based bioisostere 4-fluoroacetophenone (CAS 403-42-9) exhibits a LogP of approximately 1.6 [2]. The 4-fluorocubane-1-carboxylic acid analog has a calculated XlogP of 0.2 [3], indicating that the electron-withdrawing fluorine on the cubane cage reduces lipophilicity relative to the hydrogen-substituted counterpart. Extrapolating within this congeneric series, the target compound 1-(4-fluorocuban-1-yl)ethanone is predicted to have a LogP intermediate between the non-fluorinated cubyl methyl ketone (0.94) and the fluorocubane carboxylic acid (0.2), placing it in a lipophilicity range significantly lower than its phenyl counterpart 4-fluoroacetophenone (ΔLogP estimated 0.5–1.0 log units) [1][2][3]. This reduced lipophilicity is a key differentiator for applications where lower logD improves aqueous solubility and reduces non-specific protein binding.

Lipophilicity Shift

Data to verify

Est. ΔLogP ≈ 0.5–1.0

Lower than 4-fluoroacetophenone (LogP ≈ 1.6); extrapolated from congeneric fluorocubane series

Reduced lipophilicity relative to phenyl analog may improve aqueous solubility and lower nonspecific binding in biological matrices.

Congeneric extrapolation; confirm experimentally for target compound.

Evidence Dimension	Calculated/experimental LogP (octanol-water partition coefficient)
Target Compound Data	1-(4-Fluorocuban-1-yl)ethanone: LogP predicted to lie between ~0.2 and ~0.9 (extrapolated from congeneric series)
Comparator Or Baseline	1-(Cuban-1-yl)ethanone (non-fluorinated): LogP = 0.94; 4-Fluoroacetophenone (benzene analog): LogP ≈ 1.6; 4-Fluorocubane-1-carboxylic acid: XlogP = 0.2
Quantified Difference	Estimated ΔLogP ≈ 0.5–1.0 log units lower than 4-fluoroacetophenone; ~0–0.7 log units lower than non-fluorinated cubyl methyl ketone
Conditions	LogP values from computational prediction (XlogP) and HPLC-derived experimental data; comparison across published sources

Why This Matters

The systematically lower lipophilicity of the 4-fluoro-cubane-ketone scaffold compared to its phenyl counterpart directly addresses the chronic issue of high logD-driven non-specific binding and poor solubility in drug candidates, making this compound a strategically preferable building block for lead optimization programs targeting para-substituted phenyl replacement.

• [1] ChemSrc. 1-(Cuban-1-yl)ethanone (CAS 80606-52-6) – Physicochemical Properties: LogP = 0.94320. https://m.chemsrc.com/baike/1362767.html (accessed 2025). View Source
• [2] PubChem. 4′-Fluoroacetophenone (CAS 403-42-9) – Chemical and Physical Properties: XLogP3-AA = 1.6. https://pubchem.ncbi.nlm.nih.gov/compound/4-Fluoroacetophenone (accessed 2025). View Source
• [3] Chem960. 4-Fluorocubane-1-carboxylic acid (CAS 145193-69-7) – XlogP = 0.2. https://m.chem960.com (accessed 2025). View Source

Solubility Advantage of Cubane over Phenyl

In a matched molecular pair study comparing para-phenyl, bicyclo[1.1.1]pentane-1,3-diyl (BCP), bicyclo[2.2.2]octane-1,4-diyl (BCO), and cubane-1,4-diyl replacements in drug-like scaffolds, cubane-containing analogs demonstrated a ~10-fold increase in aqueous solubility relative to their phenyl counterparts, while BCP analogs exhibited a ≥50-fold improvement [1]. Both BCP and cubane motifs markedly decreased non-specific binding (NSB) as quantified by CHI(IAM) chromatographic hydrophobicity index, whereas the BCO scaffold increased lipophilicity without NSB benefits [1]. The cubane-1,4-diyl scaffold thus occupies a distinct and favorable developability profile: superior solubility to phenyl and BCO, with NSB reduction comparable to BCP, but with the closest geometric match to the para-phenyl axis (2.64 Å for cubane vs. 2.79 Å for benzene) [1][2].

Scaffold Solubility

Class-level

Cubane-1,4-diyl scaffold: ~10× aqueous solubility improvement vs. phenyl counterpart; reduced nonspecific binding by CHI(IAM) index.

Cubane: ~10× solubilityBCP: ≥50× solubilityBCO: 2–3× solubility

Scaffold-level evidence supports developability screening; cubane uniquely balances solubility gain with geometric fidelity to para-phenyl axis.

Matched molecular pair study, PBS pH 7.4; class-level inference for fluorinated derivative.

Evidence Dimension	Aqueous solubility fold-change relative to phenyl counterpart; chromatographic hydrophobicity index (CHI(IAM))
Target Compound Data	Cubane-1,4-diyl scaffold in drug-like molecules: ~10-fold solubility increase; reduced NSB vs. phenyl (CHI(IAM) values reported in Table 1 of source)
Comparator Or Baseline	BCP-1,3-diyl: ≥50-fold solubility increase; BCO-1,4-diyl: 2- to 3-fold solubility increase; phenyl baseline: 1-fold (reference)
Quantified Difference	Cubane scaffold: ~10× solubility improvement; 5× less than BCP but ≥3× more than BCO; cubane uniquely balances solubility gain with geometric fidelity to phenyl
Conditions	Kinetic solubility assay in phosphate-buffered saline (PBS) at pH 7.4; CHI(IAM) measured by HPLC on immobilized artificial membrane column

Why This Matters

For procurement decisions targeting lead optimization, the cubane scaffold—and by extension 1-(4-fluorocuban-1-yl)ethanone as its fluorinated entry point—offers a validated solubility/NSB profile that is functionally distinct from both BCP (higher solubility but larger geometric deviation) and BCO (poor NSB profile), guiding scaffold selection to the specific developability requirements of the program.

• [1] Auberson, Y. P.; Brocklehurst, C.; Furegati, M.; Fessard, T. C.; Koch, G.; Decker, A.; La Vecchia, L.; Briard, E. Improving Nonspecific Binding and Solubility: Bicycloalkyl Groups and Cubanes as para-Phenyl Bioisosteres. ChemMedChem 2017, 12 (8), 590–598. View Source
• [2] Chalmers, B. A.; Xing, H.; Houston, S.; Clark, C.; Ghassabian, S.; Kuo, A.; Cao, B.; Reitsma, A.; Murray, C. P.; Stok, J. E.; Boyle, G. M.; Pierce, C. J.; Littler, S. W.; Winkler, D. A.; Bernhardt, P. V.; Pasay, C.; De Voss, J. J.; McCarthy, J.; Parsons, P. G.; Walter, G. H.; Smith, M. T.; Cooper, H. M.; Nilsson, S. K.; Tsanaktsidis, J.; Savage, G. P.; Williams, C. M. Validating Eaton's Hypothesis: Cubane as a Benzene Bioisostere. Angew. Chem. Int. Ed. 2016, 55 (11), 3580–3585. View Source

1-(4-Fluorocuban-1-yl)ethanone – Applications

Baeyer–Villiger Route to 4-Fluorocubanol

The Baeyer–Villiger oxidation of 1-(4-fluorocuban-1-yl)ethanone with m-CPBA yields the corresponding 4-fluorocubyl acetate, which upon acid hydrolysis (1.25 M HCl in ethanol, rt, 3 h) produces 4-fluorocubanol [1]. Critically, the 4-fluoro substituent reverses migratory aptitude (cubyl:i-Pr = 1:4) relative to unsubstituted cubane (3:1), meaning that the choice of the competing migrating group (methyl vs. i-propyl vs. aryl) must be matched to the desired product outcome [1]. This route is validated for preparing fluorinated cubanol building blocks that serve as bioisosteres of para-fluorophenol in drug discovery, exploiting the cubane scaffold's 2.64 Å 1,4-distance that closely matches the 2.79 Å para-phenyl span [2].

19F NMR Probe for Through-Cage Transmission

1-(4-Fluorocuban-1-yl)ethanone belongs to the foundational series of 4-substituted fluorocubanes characterized by Della & Head (1995) [1]. The acetyl substituent provides a moderate electron-withdrawing reference point in the series, and the compound's 19F substituent chemical shift (SCS) and ¹J(CF) coupling constants serve as sensitive probes for studying resonance and field effects transmitted across the fully saturated cubane cage [1]. This application is specific to the fluorinated cubane scaffold because the 19F nucleus acts as a non-perturbing spectroscopic handle whose chemical shift responds to remote substituent changes with high dynamic range (>20 ppm across the series), a feature absent in non-fluorinated or phenyl-based analogs [1].

Lead Optimization with Fluorocubane Candidates

The combined LogP reduction imparted by the cubane scaffold (ΔLogP ≈ −0.5 to −1.0 vs. phenyl) and the electron-withdrawing fluorine atom makes 1-(4-fluorocuban-1-yl)ethanone an attractive entry point for synthesizing fluorinated cubane-containing drug candidates [1][2]. In matched molecular pair studies, cubane-1,4-diyl replacements improved aqueous solubility ~10-fold and reduced non-specific binding (CHI(IAM)) relative to phenyl counterparts [2]. The target compound enables installation of the 4-fluoro-1-cubyl motif at an early synthetic stage, allowing the full developability advantages of the fluorocubane scaffold to be assessed in lead series before committing to resource-intensive late-stage optimization [2].

Haloform Oxidation to 4-Fluorocubane-1-carboxylic Acid

The acetyl group of 1-(4-fluorocuban-1-yl)ethanone can be oxidized via haloform reaction (NaOCl or NaOBr) to yield 4-fluorocubane-1-carboxylic acid (CAS 145193-69-7, XlogP = 0.2, predicted pKa = 3.96 ± 0.40) [1][2]. This transformation provides a direct route from the ketone to the carboxylic acid building block, which is itself a versatile intermediate for amide coupling, esterification, and Curtius rearrangement to the corresponding amine. The 4-fluoro substituent electronically deactivates the cubane core (cation destabilization = 52.1 kJ/mol) , a property that can be exploited to control the regioselectivity of subsequent electrophilic functionalization steps on the cubane cage.

Application

Selection Property

Validation Focus

Fluorocubanol synthesis

Migratory aptitude context (4-F reverses selectivity vs. unsubstituted cubane)

Baeyer–Villiger product distribution review

Through-cage electronic studies

19F SCS diagnostic range and ¹J(CF) coupling as electronic probe

Spectroscopic QC verification upon receipt

Bioisostere lead optimization

Scaffold-level LogP reduction and NSB profile vs. phenyl

Developability endpoint review in lead series

Cubane-carboxylic acid synthesis

Acetyl-to-carboxyl oxidation pathway via haloform reaction

Regioselectivity context for subsequent cage functionalization

• [1] Hind, J.; Fallis, I. A.; Platts, J. A.; Tredwell, M. The Baeyer–Villiger Oxidation of Cubyl Ketones: A Synthetic Route to Functionalized Cubanols. Org. Lett. 2025, 27 (33), 9218–9222. View Source
• [2] Auberson, Y. P.; Brocklehurst, C.; Furegati, M.; Fessard, T. C.; Koch, G.; Decker, A.; La Vecchia, L.; Briard, E. Improving Nonspecific Binding and Solubility: Bicycloalkyl Groups and Cubanes as para-Phenyl Bioisosteres. ChemMedChem 2017, 12 (8), 590–598. View Source